(5-(((4,6-dimethylpyrimidin-2-yl)thio)methyl)-1-phenyl-1H-1,2,3-triazol-4-yl)(4-(4-methoxyphenyl)piperazin-1-yl)methanone

• IUPAC Name: [5-[(4,6-dimethylpyrimidin-2-yl)sulfanylmethyl]-1-phenyltriazol-4-yl]-[4-(4-methoxyphenyl)piperazin-1-yl]methanone
• InChI: InChI=1S/C27H29N7O2S/c1-19-17-20(2)29-27(28-19)37-18-24-25(30-31-34(24)22-7-5-4-6-8-22)26(35)33-15-13-32(14-16-33)21-9-11-23(36-3)12-10-21/h4-12,17H,13-16,18H2,1-3H3
• InChI Key: ZJWKVNXJNAJUCC-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC(=N1)SCC2=C(N=NN2C3=CC=CC=C3)C(=O)N4CCN(CC4)C5=CC=C(C=C5)OC)C
• Molecular Formula: C27H29N7O2S
• Molecular Weight: 515.6 g/mol

Description

(5-(((4,6-dimethylpyrimidin-2-yl)thio)methyl)-1-phenyl-1H-1,2,3-triazol-4-yl)(4-(4-methoxyphenyl)piperazin-1-yl)methanone is a useful research compound. Its molecular formula is C27H29N7O2S and its molecular weight is 515.64. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Activity

• A study focuses on the synthesis of novel compounds derived from visnagenone and khellinone, demonstrating significant cyclooxygenase-2 (COX-2) inhibitory, analgesic, and anti-inflammatory activities. These compounds, including those with triazole, pyrimidinyl, and piperazinyl moieties, show promise for development into therapeutic agents (Abu‐Hashem et al., 2020).

Structural Characterization and DFT Studies

• Another research outlines the synthesis and characterization of 1,2,4-triazole and triazolidin derivatives. The study provides insights into the molecular structure and stability of these compounds, offering a foundation for further exploration of their potential applications in medicinal chemistry (Abosadiya et al., 2018).

Antimicrobial and Antibacterial Activities

• Triazole analogues of piperazine have been synthesized and evaluated for their antibacterial activity against several human pathogenic bacteria. Some compounds showed significant inhibition, suggesting their potential as templates for developing new antibacterial agents (Nagaraj et al., 2018).

PET Imaging Applications in Parkinson's Disease

• Research into the synthesis of PET imaging agents for Parkinson's disease highlights the creation of compounds incorporating pyrimidinyl and piperazinyl groups. These agents could play a crucial role in the diagnosis and understanding of Parkinson's pathology (Wang et al., 2017).

Mechanism of Action

Target of Action

Compounds with a piperazine moiety, like “(5-(((4,6-dimethylpyrimidin-2-yl)thio)methyl)-1-phenyl-1H-1,2,3-triazol-4-yl)(4-(4-methoxyphenyl)piperazin-1-yl)methanone”, often interact with various neurotransmitter receptors in the central nervous system .

Mode of Action

The compound might bind to its target receptors and modulate their activity. This could involve either enhancing or inhibiting the function of the receptors .

Biochemical Pathways

The interaction of the compound with its targets could affect various biochemical pathways. For example, it might influence the synthesis, release, or reuptake of certain neurotransmitters .